Cas no 118866-29-8 (5-Deoxy-D-lyxono-1,4-lactone)

• Product Name: 5-Deoxy-D-lyxono-1,4-lactone
• CAS No: 118866-29-8
• MF: C₅H₈O₄
• MW: 132.114622116089
• CID: 4673996
• PubChem ID: 55255161
• Update Time: 2025-10-31

5-Deoxy-D-lyxono-1,4-lactone Chemical and Physical Properties

Names and Identifiers

• 5-Deoxy-D-lyxono-1,4-lactone

• Inchi： 1S/C5H8O4/c1-2-3(6)4(7)5(8)9-2/h2-4,6-7H,1H3/t2-,3+,4+/m1/s1
• InChI Key： JYHWQRJRDKSSIF-UZBSEBFBSA-N
• SMILES： O1C([C@H]([C@H]([C@H]1C)O)O)=O

Computed Properties

• Exact Mass: 132.04225873g/mol
• Monoisotopic Mass: 132.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones

Additional information on 5-Deoxy-D-lyxono-1,4-lactone

5-Deoxy-D-lyxono-1,4-lactone (CAS No. 118866-29-8): An Overview of Its Structure, Properties, and Applications

5-Deoxy-D-lyxono-1,4-lactone (CAS No. 118866-29-8) is a unique compound that has garnered significant attention in the fields of organic chemistry and biochemistry due to its intriguing structural properties and potential applications. This lactone derivative of D-lyxose is characterized by its deoxygenated carbon at the 5-position, which imparts distinct chemical and biological activities. In this comprehensive overview, we will delve into the structure, synthesis, properties, and potential applications of 5-Deoxy-D-lyxono-1,4-lactone.

Structure and Synthesis: The molecular formula of 5-Deoxy-D-lyxono-1,4-lactone is C₅H₈O₄, with a molecular weight of approximately 132.11 g/mol. The compound is a cyclic ester formed by the intramolecular condensation of a carboxylic acid and a hydroxyl group. The synthesis of 5-Deoxy-D-lyxono-1,4-lactone can be achieved through various routes, including the oxidation of D-arabinose followed by deoxygenation at the 5-position. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for its synthesis, such as using biocatalysts or mild oxidizing agents.

Physical and Chemical Properties: 5-Deoxy-D-lyxono-1,4-lactone is a white crystalline solid that is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). It exhibits a melting point of around 90°C and has a characteristic lactone odor. The compound is stable under normal conditions but can undergo hydrolysis in acidic or basic environments, leading to the formation of the corresponding hydroxy acid. Its stability and solubility properties make it suitable for various chemical reactions and biological assays.

Spectroscopic Analysis: The structural elucidation of 5-Deoxy-D-lyxono-1,4-lactone has been extensively studied using various spectroscopic techniques. Nuclear magnetic resonance (NMR) spectroscopy has been particularly useful in confirming the presence of the lactone ring and the deoxygenated carbon at the 5-position. The ¹H NMR spectrum shows characteristic signals for the protons in the lactone ring, while the ¹³C NMR spectrum provides information about the carbon atoms. Additionally, mass spectrometry (MS) has been employed to determine the molecular weight and confirm the identity of the compound.

Biological Activity: Recent research has focused on exploring the biological activities of 5-Deoxy-D-lyxono-1,4-lactone. Studies have shown that it exhibits antioxidant properties due to its ability to scavenge free radicals and inhibit lipid peroxidation. This makes it a potential candidate for use in pharmaceuticals and cosmetics as an antioxidant agent. Furthermore, preliminary studies have indicated that 5-Deoxy-D-lyxono-1,4-lactone may have anti-inflammatory effects by modulating cytokine production and reducing inflammation in cellular models.

Potential Applications: The unique properties of 5-Deoxy-D-lyxono-1,4-lactone make it a promising compound for various applications. In pharmaceutical research, it is being investigated for its potential use in developing new drugs for treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Additionally, its anti-inflammatory properties suggest potential applications in treating inflammatory conditions such as arthritis and inflammatory bowel disease (IBD). In the cosmetics industry, 5-Deoxy-D-lyxono-1,4-lactone could be used as an active ingredient in skin care products to protect against environmental damage and promote skin health.

Safety Considerations: While 5-Deoxy-D-lyxono-1,4-lactone shows promise in various applications, it is important to consider its safety profile. Toxicological studies have indicated that it is generally well-tolerated at low concentrations but may cause irritation at higher doses. Therefore, appropriate safety measures should be taken during handling and use to ensure safe application.

FUTURE DIRECTIONS: The ongoing research on 5-Deoxy-D-lyxono-1,4-lactone is expected to uncover more about its mechanisms of action and potential therapeutic applications. Future studies may focus on optimizing its synthesis methods to improve yield and purity, as well as exploring its interactions with other biomolecules to better understand its biological effects. Additionally, clinical trials will be crucial in evaluating its efficacy and safety in human subjects.